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Compound Name: rac 7-Methoxy Propranolol

Cat. No.: B027388

Get Quote

Abstract
This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the safe and effective handling of rac-7-Methoxy-Propranolol

(CAS No. 76275-53-1). As a key synthetic intermediate for rac-7-hydroxy-Propranolol, a

metabolite of the widely used beta-blocker Propranolol, understanding its properties and

handling requirements is critical for experimental success and safety.[1][2][3][4] This guide

covers the physicochemical properties, safety protocols, and detailed, step-by-step procedures

for the preparation of solutions for both in vitro and in vivo research applications. The protocols

are designed to be self-validating, with explanations for key steps grounded in established

chemical and pharmacological principles.

Introduction & Scientific Context
Propranolol, a nonselective beta-adrenergic receptor antagonist, has been a cornerstone in

cardiovascular therapy for decades.[5][6] Its metabolism in the body leads to several

derivatives, including hydroxylated forms, which may possess their own distinct

pharmacological activities.[6] rac-7-Methoxy-Propranolol serves as a crucial laboratory

precursor for the synthesis of rac-7-hydroxy-Propranolol, a ring-hydroxylated metabolite of
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Propranolol.[1][2] This metabolite is also a potent β-adrenergic receptor antagonist and

demonstrates significant vasodilator activity.[2]

Therefore, rac-7-Methoxy-Propranolol is not merely a laboratory reagent but a gateway

compound for studying Propranolol metabolism, exploring the structure-activity relationships of

its derivatives, and developing novel cardiovascular agents. This guide provides the necessary

protocols to handle this compound with precision and safety, ensuring reproducible and reliable

experimental outcomes.
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Figure 1: Relationship of rac-7-Methoxy-Propranolol to Propranolol and its active metabolite.

Compound Profile & Physicochemical Properties
A thorough understanding of the compound's properties is the foundation of any successful

experimental work. The key characteristics of rac-7-Methoxy-Propranolol are summarized

below.
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Property Value Source

CAS Number 76275-53-1 [1][7]

Molecular Formula C₁₇H₂₃NO₃ [1][7]

Molecular Weight 289.37 g/mol [7]

Appearance Crystalline solid [1]

Purity Typically ≥95% [1]

Long-Term Storage -20°C [1][3]

Stability ≥ 4 years when stored properly [1]

Solubility (at ambient temp.)

DMF: 50 mg/mLDMSO: 30

mg/mLEthanol: 30

mg/mLDMF:PBS (pH 7.2)

(1:1): 0.5 mg/mL

[1]

Environmental Health & Safety (EHS) Protocol
While the Safety Data Sheet (SDS) for rac-7-Methoxy-Propranolol may not classify it as

hazardous under GHS, its structural similarity to Propranolol, a potent beta-blocker, mandates

cautious handling.[8] Beta-blockers can slow heart rate and affect blood pressure.[9][10]

Therefore, treating this compound as a pharmacologically active substance is a critical aspect

of laboratory safety.

3.1. Personal Protective Equipment (PPE)

Eye Protection: Wear safety glasses or goggles at all times.

Hand Protection: Use nitrile or other chemically resistant gloves.

Body Protection: Wear a standard laboratory coat.

3.2. Engineering Controls

Ventilation: Handle the solid compound and prepare concentrated stock solutions inside a

certified chemical fume hood to prevent inhalation of fine powders or aerosols.[11][12]
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Work Area: Ensure a clean and organized workspace. Safety showers and eyewash stations

should be readily accessible.[13]

3.3. First Aid & Emergency Procedures

Skin Contact: Although not considered a primary skin irritant, wash the affected area

immediately with soap and water.[8]

Eye Contact: Immediately flush eyes with copious amounts of running water for at least 15

minutes.[8]

Inhalation: Move the individual to fresh air. If respiratory distress occurs, seek immediate

medical attention.[8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.[8][11]

3.4. Spill & Waste Disposal

Spills: For small spills of the solid, mechanically sweep or scoop the material into a

designated waste container.[8] Avoid generating dust. For liquid spills, absorb with an inert

material (e.g., sand, vermiculite) and place in a sealed container for disposal.[12]

Waste Disposal: Dispose of all waste materials (including contaminated PPE) in accordance

with local, state, and federal regulations for chemical waste. Do not allow the compound to

enter sewer systems.[8]

Experimental Protocols
The following protocols provide step-by-step guidance for preparing solutions suitable for a

range of research applications. The choice of solvent and formulation is critical for ensuring

compound solubility and bioavailability.

Protocol 1: Preparation of High-Concentration Stock
Solutions
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Rationale: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating high-

concentration stock solutions due to the compound's excellent solubility (30 mg/mL).[1] These

stocks are essential for long-term storage and for creating fresh working solutions via serial

dilution.

Materials:

rac-7-Methoxy-Propranolol (solid)

Anhydrous DMSO

Calibrated analytical balance

Class A volumetric flasks

Sterile microcentrifuge tubes or cryovials for aliquoting

Procedure:

Pre-Weighing: Tare a clean, dry weighing vessel on an analytical balance.

Weighing: Carefully weigh the desired amount of rac-7-Methoxy-Propranolol. (e.g., 5 mg).

Perform this step in a fume hood.

Solvent Addition: Add the appropriate volume of DMSO to achieve the target concentration.

For a 10 mM stock solution (MW = 289.37 g/mol ):

Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

Volume (mL) = (0.005 g / (0.010 mol/L * 289.37 g/mol )) * 1000 mL/L ≈ 1.728 mL

Dissolution: Cap the container and vortex or sonicate gently until the solid is completely

dissolved, resulting in a clear solution.

Aliquoting & Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials. This prevents contamination and degradation from repeated freeze-thaw cycles.
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Labeling & Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date. Store frozen at -20°C.[1][3]

Start Weigh Solid
(in Fume Hood)

Dissolve in DMSO
(Vortex/Sonicate)

Aliquot into
Cryovials Store at -20°C

Click to download full resolution via product page

Figure 2: Workflow for preparing a DMSO stock solution.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Rationale: For cell-based assays, the DMSO stock must be diluted into an aqueous buffer (e.g.,

PBS, cell culture media). The final DMSO concentration should be kept low (typically <0.5%,

ideally <0.1%) to avoid solvent-induced cytotoxicity or off-target effects. The low aqueous

solubility of the compound must be considered.[1]

Procedure:

Thaw Stock: Remove one aliquot of the DMSO stock solution from the -20°C freezer and

allow it to thaw completely at room temperature.

Intermediate Dilution (Optional but Recommended): Create an intermediate dilution of the

stock in pure DMSO. This step simplifies the final dilution into the aqueous buffer and

improves accuracy.

Final Dilution: Serially dilute the stock (or intermediate dilution) into the final aqueous buffer

to achieve the desired working concentrations.

Example: To make a 10 µM working solution from a 10 mM stock, perform a 1:1000

dilution. Add 1 µL of the 10 mM stock to 999 µL of the aqueous buffer.

Mixing: Mix thoroughly by gentle vortexing or inversion immediately after adding the DMSO

stock to the buffer to prevent precipitation.
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Use Immediately: Aqueous working solutions should be prepared fresh for each experiment

and used promptly due to potential stability issues in neutral or alkaline pH solutions.

Protocol 3: Preparation of Formulations for In Vivo
Studies
Rationale: Delivering a poorly water-soluble compound to an animal model requires a

specialized formulation to ensure proper suspension and bioavailability. The choice of vehicle

depends on the route of administration (e.g., oral gavage, injection). The following are

reference formulations; researchers should validate the optimal vehicle for their specific

compound and study design.[7]

Materials:

DMSO Stock Solution (from Protocol 1)

Vehicle components (e.g., Carboxymethyl cellulose sodium (CMC-Na), PEG300, Tween 80,

Corn oil, sterile saline)

Homogenizer or sonicator

A. Oral Suspension Formulation (Example: 2.5 mg/mL in 0.5% CMC-Na)[7]

Prepare Vehicle: Dissolve 0.5 g of CMC-Na in 100 mL of sterile water. Stir until a clear,

viscous solution is formed.

Prepare Drug Suspension:

Weigh 250 mg of solid rac-7-Methoxy-Propranolol.

Add the powder to the 100 mL of 0.5% CMC-Na solution.

Homogenize: Vigorously mix using a homogenizer or sonicator until a uniform suspension is

achieved.

Use Freshly: Administer the suspension to animals immediately after preparation to ensure

uniform dosing.[7]
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B. Injectable Formulation (Example: 2.5 mg/mL in DMSO/Corn Oil)[7]

Prepare Concentrated Stock: Prepare a 25 mg/mL stock solution in DMSO as described in

Protocol 1.

Dilute in Vehicle: For every 1 mL of final formulation needed, add 100 µL of the 25 mg/mL

DMSO stock to 900 µL of sterile corn oil.

Mix Thoroughly: Vortex or mix well to obtain a clear solution or a uniform suspension.

Administer Promptly: Use the freshly prepared formulation for injection.

Formulation Type
Vehicle
Composition

Administration
Route

Key Rationale

Aqueous Suspension
0.5% CMC-Na in

ddH₂O
Oral

CMC-Na acts as a

suspending agent to

prevent the drug from

settling, ensuring

consistent dosing.

Aqueous Solution

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline

Injection (IV/IP)

A co-solvent system

(DMSO, PEG300) and

surfactant (Tween 80)

are used to increase

solubility for injection.

Oil-based Solution
10% DMSO, 90%

Corn Oil
Injection (SC/IP)

Corn oil serves as a

biocompatible, non-

aqueous vehicle for

lipophilic compounds,

often providing slower

release.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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